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An In-depth Guide for Researchers and Scientists

This technical guide provides a detailed historical account of the discovery and isolation of

elemental aluminum. It is crucial to note that Aluminum-27 (27Al) is the sole stable isotope of

aluminum, constituting virtually 100% of its natural abundance.[1] Consequently, the historical

"discovery" was that of the element itself, as the concept of isotopes was developed long after

its initial isolation. The pioneering chemists of the 19th century worked with naturally occurring

aluminum compounds, and their success yielded what we now identify as 27Al. This document

details the key experiments, methodologies, and quantitative data from the initial theoretical

postulation to the first commercially viable production processes.

Theoretical Foundations and Early Postulations
For most of human history, aluminum was unknown as a metal because it is highly reactive and

exists only in stable mineral compounds.[2][3] However, aluminum-bearing compounds,

particularly alum (hydrated potassium aluminum sulfate), have been used since at least the 5th

century BCE for dyeing and as a mordant.[4]

The journey toward isolating the metal began in the Age of Enlightenment.

1787: French chemist Antoine Lavoisier, in his work that established the foundations of

modern chemistry, identified that the earth "alumina" (aluminum oxide) was the oxide of a

metal that had yet to be discovered.[5]
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1808: Sir Humphry Davy, an English chemist, established the existence of aluminum and

proposed the name "alumium" and later "aluminum".[2][6][7] Despite his efforts to isolate the

metal using electrolysis, a method he had successfully used for sodium and potassium, he

was unsuccessful, managing only to produce an aluminum-iron alloy.[8][9]

This period established the fundamental scientific challenge: a new metal existed, but it was

bound tightly within its oxide, awaiting a process powerful enough to sever those bonds.

// Edges Concept -> Theory [label="Scientific\nInquiry", color="#5F6368", fontcolor="#202124"];

Theory -> Prediction [label="Failed\nAttempts", color="#5F6368", fontcolor="#202124"];

Prediction -> Oersted [label="Chemical\nReduction", color="#5F6368", fontcolor="#202124"];

Oersted -> Wohler [label="Process\nRefinement", color="#5F6368", fontcolor="#202124"];

Wohler -> Deville [label="Scaling &\nCost Reduction", color="#5F6368", fontcolor="#202124"];

Deville -> Hall [label="Electrolytic\nBreakthrough", color="#5F6368", fontcolor="#202124"]; }

caption: "Logical progression from ancient material use to industrial metal production."

The First Isolation: The Work of Ørsted and Wöhler
The critical breakthrough came through chemical reduction, displacing the highly reactive

aluminum from its chloride salt using an even more reactive alkali metal.

In 1825, the Danish physicist and chemist Hans Christian Ørsted was the first to successfully

produce the metal.[10][11] He announced his discovery at the Royal Danish Academy of

Sciences and Letters, describing his product as "a metal lump, which in colour and gloss

somewhat resembles tin".[12]

Experimental Protocol:

Preparation of Anhydrous Aluminum Chloride (AlCl₃): Ørsted first developed a method to

produce water-free aluminum chloride from alumina (Al₂O₃), a crucial first step as the

presence of water would interfere with the reduction.[12]

Reduction: He reacted the anhydrous aluminum chloride with a potassium amalgam (an

alloy of potassium and mercury).[9]

Isolation: The resulting aluminum-potassium-mercury amalgam was then heated gently. This

process distilled the volatile mercury away, leaving behind a small quantity of impure
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aluminum metal.[2][5]

The German chemist Friedrich Wöhler, with Ørsted's encouragement, repeated and improved

upon the experiment in 1827.[12][13] He is credited with being the first to isolate a pure sample

of aluminum and to definitively describe its properties.[11][14]

Experimental Protocol:

Reactant Modification: Wöhler's key innovation was the use of pure metallic potassium

instead of potassium amalgam for the reduction of anhydrous aluminum chloride.[13][15]

Reaction: He heated anhydrous aluminum chloride with potassium. The highly exothermic

reaction yielded aluminum powder and potassium chloride.

Reaction: AlCl₃ + 3K → Al + 3KCl

Isolation and Characterization: Wöhler successfully isolated the resulting fine gray powder of

aluminum.[16] By 1845, he had perfected the method to produce small, solidified balls

(globules) of the molten metal, which allowed him to conduct the first detailed study of its

physical properties.[2][5][16]
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Table 1: Early Quantitative Data and Properties of Aluminum
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Property
Discoverer/Re
searcher

Year
Value /
Description

Citation(s)

State Friedrich Wöhler 1827 Fine gray powder [16]

State Friedrich Wöhler 1845
Small metallic

globules
[5][16]

Specific Gravity Friedrich Wöhler 1845
Approx. 2.70

g/cm³
[2][12]

Key Properties Friedrich Wöhler 1845

Described as

ductile, stable in

air

[5]

Atomic Mass N/A N/A
26.982 u

(Modern Value)
[1][8]

Isotopic

Abundance
N/A N/A

27Al: ~100%

(Stable)
[1]

The Path to Commercialization: The Deville Process
Despite Wöhler's success, aluminum remained exceedingly rare and more valuable than gold

due to the high cost of the potassium reductant.[4] The next major advance was made by

French chemist Henri Étienne Sainte-Claire Deville, whose work created the first commercially

viable process for aluminum production.[2][17]

Deville's primary contribution was the substitution of sodium for potassium. Sodium was less

expensive to produce, making the entire process more economical.[17][18] His process, which

became the foundation of the aluminum industry for over three decades, was able to produce

large, marble-sized lumps of the metal.[19]

Experimental Protocol:

Reactant Substitution: Deville's process involved the direct reaction of metallic sodium with

anhydrous aluminum chloride.[19]
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Reaction: The underlying chemistry was similar to Wöhler's method, but with a more cost-

effective reactant.

Reaction: AlCl₃ + 3Na → Al + 3NaCl

Industrial Scale: The process was scaled up at facilities like the Javel Chemical Works in

France, and the resulting aluminum bars were famously exhibited at the 1855 Paris

Exposition Universelle, introducing the public to the new metal.[17]

Table 2: Production and Economic Data (Pre-Hall-Héroult)

Metric Process Period Value Citation(s)

Total Production Deville Process 1856-1889 200 metric tons [4]

Purity Deville Process ~1850s

~98% (Typical

impurities: 1%

Fe, 0.75% Si)

[20]

Relative Price
Wöhler/Early

Deville
~1852

More valuable

than gold
[4]

Price Reduction Deville Process 1854-1864

Dropped by

approximately

90%

[2]

The era of chemical reduction culminated with the Deville process. While it made aluminum

accessible for the first time, the metal remained a luxury item. The ultimate breakthrough that

transformed aluminum into a common industrial material came in 1886 with the independent

invention of an electrolytic process by Charles Martin Hall in the United States and Paul Héroult

in France.[2][10] This Hall-Héroult process, which is still in use today, finally unlocked the

potential of the Earth's most abundant metal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.britannica.com/biography/Henri-Etienne-Sainte-Claire-Deville
https://en.wikipedia.org/wiki/History_of_aluminium
https://en.wikipedia.org/wiki/Deville_process
https://en.wikipedia.org/wiki/History_of_aluminium
https://inal.com/resources/aluminium-facts/the-history-of-aluminium/
https://inal.com/resources/aluminium-facts/the-history-of-aluminium/
https://scshutters.com/history-of-aluminum/
https://www.benchchem.com/product/b1245508?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Aluminium - Wikipedia [en.wikipedia.org]

2. inal.com [inal.com]

3. clintonaluminum.com [clintonaluminum.com]

4. History of aluminium - Wikipedia [en.wikipedia.org]

5. timelines.issarice.com [timelines.issarice.com]

6. acs.org [acs.org]

7. alumil.com [alumil.com]

8. Aluminium - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

9. Hans Christian Ørsted - Wikipedia [en.wikipedia.org]

10. scshutters.com [scshutters.com]

11. C&EN: IT'S ELEMENTAL: THE PERIODIC TABLE - ALUMINUM [pubsapp.acs.org]

12. H. C. Ørsted discovered aluminium, but he did not take his discovery seriously
[sciencenordic.com]

13. Friedrich Wöhler - Wikipedia [en.wikipedia.org]

14. Friedrich Wöhler | Research Starters | EBSCO Research [ebsco.com]

15. youtube.com [youtube.com]

16. rinconeducativo.org [rinconeducativo.org]

17. Henri-Étienne Sainte-Claire Deville | Inventor, Discoverer, Innovator | Britannica
[britannica.com]

18. Chemhistory - Aluminium [johnemsley.com]

19. Deville process | industrial process | Britannica [britannica.com]

20. Deville process - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Historical and Technical Account of the Isolation of
Elemental Aluminum (27Al)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245508#historical-account-of-aluminum-27-
discovery]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Aluminium
https://inal.com/resources/aluminium-facts/the-history-of-aluminium/
https://clintonaluminum.com/the-physical-properties-of-aluminum/
https://en.wikipedia.org/wiki/History_of_aluminium
https://timelines.issarice.com/wiki/Timeline_of_aluminium
https://www.acs.org/education/whatischemistry/landmarks/aluminumprocess.html
https://www.alumil.com/usa/blog/detail/space/2024/03/19/history-of-aluminium-a-journey-through-time
https://periodic-table.rsc.org/element/13/aluminium
https://periodic-table.rsc.org/element/13/aluminium
https://en.wikipedia.org/wiki/Hans_Christian_%C3%98rsted
https://scshutters.com/history-of-aluminum/
https://pubsapp.acs.org/cen/80th/print/aluminum.html
https://www.sciencenordic.com/chemistry-denmark-science-history/h-c-orsted-discovered-aluminium-but-he-did-not-take-his-discovery-seriously/1674429
https://www.sciencenordic.com/chemistry-denmark-science-history/h-c-orsted-discovered-aluminium-but-he-did-not-take-his-discovery-seriously/1674429
https://en.wikipedia.org/wiki/Friedrich_W%C3%B6hler
https://www.ebsco.com/research-starters/history/friedrich-wohler
https://www.youtube.com/watch?v=Z4EFtPxos7Q
https://rinconeducativo.org/en/anniversaries/july-31-1800-birth-friedrich-wohler-first-isolate-beryllium-and-aluminum-metal/
https://www.britannica.com/biography/Henri-Etienne-Sainte-Claire-Deville
https://www.britannica.com/biography/Henri-Etienne-Sainte-Claire-Deville
https://www.johnemsley.com/entertaining/chemhistory/aluminium.html
https://www.britannica.com/technology/Deville-process
https://en.wikipedia.org/wiki/Deville_process
https://www.benchchem.com/product/b1245508#historical-account-of-aluminum-27-discovery
https://www.benchchem.com/product/b1245508#historical-account-of-aluminum-27-discovery
https://www.benchchem.com/product/b1245508#historical-account-of-aluminum-27-discovery
https://www.benchchem.com/product/b1245508#historical-account-of-aluminum-27-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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